Cas no 944451-29-0 (Chloro[(S)-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole](p-cymene)ruthenium(II)chloride)

Chloro[(S)-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole](p-cymene)ruthenium(II)chloride is a chiral ruthenium(II) complex featuring a bidentate (S)-BINAP-derived phosphine ligand and a p-cymene auxiliary group. This compound is notable for its application in asymmetric catalysis, particularly in hydrogenation and transfer hydrogenation reactions, where it exhibits high enantioselectivity and reactivity. The rigid, electron-rich ligand framework enhances stereocontrol, making it valuable for synthesizing optically active intermediates in pharmaceuticals and fine chemicals. Its air-stable solid form ensures convenient handling and storage. The complex’s well-defined structure and predictable performance make it a reliable catalyst for academic and industrial research in enantioselective transformations.
Chloro[(S)-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole](p-cymene)ruthenium(II)chloride structure
944451-29-0 structure
Product Name:Chloro[(S)-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole](p-cymene)ruthenium(II)chloride
CAS No:944451-29-0
MF:C48H42Cl2O4P2Ru
MW:916.768212795258
MDL:MFCD09753017
CID:819791
PubChem ID:253662111
Update Time:2025-05-20

Chloro[(S)-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole](p-cymene)ruthenium(II)chloride Chemical and Physical Properties

Names and Identifiers

    • Chloro[(S)-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole](p-cymene)ruthenium(II)chloride
    • Chloro[(S)-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole](p-cymene)ruthenium(II) chloride,[RuCl(p-cymene)((S)-segphos
    • [RuCl(p-cymene)((S)-segphos®)]Cl
    • [RuCl(p-cymene)((S)-segphos(regR))]Cl
    • [RuCl (p-cymene) ((R)-DM-Segphos)]Cl
    • [RuCl(p-cymene)((S)-segphos(regR))]Cl [RuCl(p-cymene)((S)-segphos®)]Cl
    • [RuCl(p-cymene)((S)-segphos?)]Cl
    • CHLORO[(R)-(+)-5,5'-BIS(DIPHENYLPHOSPHINO)-4,4'-BI-1,3-BENZODIOXOLE](P-CYMENE)RUTHENIUM(II) CHLORIDE
    • Chloro[(S)-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole](p-cymene)ruthenium(II) chloride,  [RuCl(p-cymene)((S)-segphos)]Cl
    • (R)-SEGPHOS
    • 944451-29-
    • -bi-1,3-benzodioxole](p-cymene)ruthenium(II) chloride [RuCl(p-cymene)((S)-segphos&reg
    • -bi-1,3-benzodioxole](p-cymene)ruthenium(II) chloride,[RuCl(p-cymene)((S)-segphos
    • -bis(diphenylphosphino)-4,4&#039
    • Chloro[(S)-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole](p-cymene)ruthenium(II) chloride [RuCl(p-cymene)((S)-segphos)]Cl
    • Chloro[(S)-(-)-5,5-bis(diphenylphosphino)-4,4-bi-1,3-benzodioxole](p-cymene)ruthenium(II) chloride [RuCl(p-cymene)((S)-segphos)]Cl
    • Chloro[(S)-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole](p-cymene)ruthenium(II) Chloride
    • (R)-RUCL[(P-CYMENE)(SEGPHOS(R))]CL
    • 944451-29-0
    • E78117
    • MFCD09753017
    • dichlororuthenium;[4-(5-diphenylphosphanyl-1,3-benzodioxol-4-yl)-1,3-benzodioxol-5-yl]-diphenylphosphane;1-methyl-4-propan-2-ylbenzene
    • 944451-28-9
    • E78860
    • MDL: MFCD09753017
    • Inchi: 1S/C38H28O4P2.C10H14.2ClH.Ru/c1-5-13-27(14-6-1)43(28-15-7-2-8-16-28)33-23-21-31-37(41-25-39-31)35(33)36-34(24-22-32-38(36)42-26-40-32)44(29-17-9-3-10-18-29)30-19-11-4-12-20-30;1-8(2)10-6-4-9(3)5-7-10;;;/h1-24H,25-26H2;4-8H,1-3H3;2*1H;/q;;;;+2/p-2
    • InChI Key: HZLSGDCLBWZKRB-UHFFFAOYSA-L
    • SMILES: [Ru](Cl)Cl.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C2C(=C1C1=C3C(=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)OCO3)OCO2.C(C)(C)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 916.09800
  • Monoisotopic Mass: 916.097880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 57
  • Rotatable Bond Count: 8
  • Complexity: 876
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • Melting Point: >100°C
  • PSA: 64.10000
  • LogP: 11.26200
  • Sensitiveness: air sensitive

Chloro[(S)-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole](p-cymene)ruthenium(II)chloride Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

Chloro[(S)-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole](p-cymene)ruthenium(II)chloride Pricemore >>

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Chloro[(S)-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole](p-cymene)ruthenium(II)chloride Related Literature

Additional information on Chloro[(S)-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole](p-cymene)ruthenium(II)chloride

Chloro[(S)-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole](p-cymene)ruthenium(II)chloride: A Comprehensive Overview

Chloro[(S-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole)](p-cymene)ruthenium(II)chloride, with the CAS number 944451-29-0, is a sophisticated organometallic complex that has garnered significant attention in the field of catalysis and pharmaceutical research. This compound, characterized by its unique molecular architecture, exhibits remarkable catalytic properties that make it invaluable in various synthetic applications.

The central metal atom in this complex is Ruthenium(II), which is coordinated to a bidentate ligand system. The ligand system consists of two diphenylphosphino groups attached to a 4,4'-bi-1,3-benzodioxole backbone. This arrangement not only imparts steric hindrance but also enhances the chiral environment around the ruthenium center. The presence of the (S) configuration at the phosphorus atoms further contributes to the enantioselective catalytic capabilities of the complex.

The use of p-cymene as a coligand provides additional stability to the complex and influences its electronic properties. This has been demonstrated in various catalytic transformations where the complex serves as an efficient catalyst for hydrogenation and oxidation reactions. The chloride ligands attached to the ruthenium center can be easily displaced by other nucleophiles, allowing for further functionalization and tailoring of the catalyst's properties.

In recent years, this compound has been extensively studied for its applications in asymmetric synthesis. The chiral environment created by the ligand system has enabled the synthesis of enantiomerically pure compounds with high yields and selectivity. This has opened up new avenues in pharmaceutical research, where enantiopure drugs are often required due to their improved biological activity and reduced side effects.

One of the most notable applications of Chloro[(S-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole)](p-cymene)ruthenium(II)chloride is in the catalytic asymmetric hydrogenation of unsaturated substrates. This reaction is crucial in pharmaceutical synthesis, where it allows for the introduction of stereocenters with high precision. The compound has been shown to catalyze the hydrogenation of ketones and imines with excellent enantioselectivity, making it a preferred choice for industrial applications.

Furthermore, this complex has found utility in cross-coupling reactions, which are fundamental transformations in organic synthesis. The ability to facilitate carbon-carbon bond formation under mild conditions has made it a valuable tool in constructing complex molecular architectures. These reactions are particularly important in drug discovery, where they enable the rapid assembly of pharmacophores.

The versatility of Chloro[(S-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole)](p-cymene)ruthenium(II)chloride extends to polymer chemistry as well. Its catalytic activity has been leveraged in polymerization reactions to produce polymers with tailored properties. These polymers find applications in various fields, including materials science and nanotechnology.

Recent research has also explored the photophysical properties of this complex. The unique electronic structure allows for efficient light absorption and emission, making it a potential candidate for use in organic electronics and optoelectronic devices. The ability to tune these properties through ligand modification opens up exciting possibilities for future technological advancements.

The synthesis of Chloro[(S-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole)](p-cymene)ruthenium(II)chloride involves multi-step organic and organometallic transformations. The process requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this complex on a larger scale, facilitating its use in industrial applications.

The environmental impact of using this compound has also been a focus of research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These efforts align with global initiatives aimed at promoting sustainable chemistry practices.

In conclusion, Chloro[(S-(-)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole)](p-cymene)ruthenium(II)chloride is a multifaceted compound with broad applications in catalysis and material science. Its unique structural features and catalytic properties make it an indispensable tool in modern chemical research. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an even greater role in advancing chemical science.

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